1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE

• Molecular Formula: C37H74NO7P
• Molecular Weight: 676.0 g/mol
• InChI: InChI=1S/C37H74NO7P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32-42-34-36(35-44-46(40,41)43-33-31-38)45-37(39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32,36H,3-28,30-31,33-35,38H2,1-2H3,(H,40,41)/b32-29-/t36-/m1/s1
• InChIKey: FDULCEKAOVWBTQ-PXOIRPRXSA-N

1-1(Z)-Hexadecenyl-2-Palmitoyl-sn-glycero-3-PE: A Defined C16 Plasmenylethanolamine Standard for Membrane and Lipidomics Research

1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE (synonyms: 16:0p/16:0-PE, PE(P-16:0/16:0), C16(plasm)-16:0-PE) is a fully saturated, C16-based ethanolamine plasmalogen (plasmenylethanolamine) . This compound features a defining vinyl-ether linkage at the sn-1 position (1(Z)-hexadecenyl) and a palmitoyl ester at the sn-2 position, making it the prototypical di-16:0 species for the ether-lipid subclass . With a molecular weight of ~676 g/mol and high purity (≥95%), it serves as a critical standard for mass spectrometry, a building block for synthetic membrane biophysics, and a tool for studying plasmalogen-specific biology [1].

Plasmalogen MS standard for quantitative lipidomics

Vinyl-ether lipid probe for membrane biophysics

Oxidative stress research with defined reactivity

• [1] Lipid Maps. Entry for PE(P-16:0/16:0). View Source

Why 1-1(Z)-Hexadecenyl-2-Palmitoyl-sn-glycero-3-PE Cannot Be Replaced by a Generic Diacyl or Ether Phospholipid in Critical Assays

The distinct vinyl-ether bond in 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE fundamentally alters its biophysical behavior compared to its diacyl analog (e.g., 1,2-dipalmitoyl-sn-glycero-3-PE) or its saturated alkyl-ether counterpart (e.g., 1-hexadecyl-2-palmitoyl-sn-glycero-3-PE). This structural feature results in a markedly different molecular conformation, influencing membrane order, phase transition, and fusion kinetics [1]. Critically, the vinyl-ether imparts a unique chemical reactivity, making the compound an endogenous antioxidant and sacrificial trap for reactive oxygen species (ROS), a function completely absent in diacyl phospholipids [2]. Consequently, substituting this specific plasmalogen with a generic PE standard introduces uncontrolled variables in studies of oxidative stress, membrane biophysics, synaptic vesicle dynamics, and neurodegenerative disease models where ethanolamine plasmalogen levels are a known biomarker [3].

Target: C16 Plasmenyl-PE

Generic Substitutes

Vinyl-ether linkage enables ROS trapping

Diacyl PE lacks this reactivity; may confound oxidation assays

Higher membrane structural order

Alkyl-ether PE may not replicate order parameter shift

Defined standard for APOE4 biomarker studies

Generic PE does not reflect plasmalogen-specific biomarker associations

• [1] ScienceDirect. (n.d.). Plasmalogen - an overview. Retrieved 2026. View Source
• [2] Zoeller, R. A., et al. (1999). Plasmalogens as endogenous antioxidants: somatic cell mutants reveal the importance of the vinyl ether. Biochemical Journal, 338(Pt 3), 769–776. View Source
• [3] Hällqvist, J., et al. (2026). Plasmalogen deficiency and the Alzheimer's disease risk of apolipoprotein E4. Brain Communications, 8(1), fcag040. View Source

Quantitative Differentiation: Head-to-Head Performance Data for 1-1(Z)-Hexadecenyl-2-Palmitoyl-sn-glycero-3-PE

Superior Reactivity with Singlet Oxygen: >10-Fold Faster Oxidation than Diacyl Analog

In head-to-head comparisons of photosensitized oxidation, liposomes containing 1-1(Z)-hexadecenyl-2-palmitoyl-sn-glycero-3-PE (plasmenylcholine 16:0/16:0) consumed oxygen at a rate 8.5 to 11 times greater than liposomes containing its diacyl analog, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC), or 1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine (SOPC) [1]. Furthermore, direct comparison using the sensitizer merocyanine 540 showed that the rate of singlet oxygen interaction with the plasmalogen was over 30-fold faster than with cholesterol [1]. This quantifies the vinyl-ether bond's role as a highly efficient, sacrificial antioxidant trap.

Singlet Oxygen Reactivity

Head-to-head

8.5–11× faster O₂ uptake vs. diacyl analog; >30× vs. cholesterol

Validates vinyl-ether oxidation model

LUVs with DMPC; MC 540 sensitizer

Evidence Dimension	Rate of Photosensitized Oxygen Uptake (Singlet Oxygen Quenching)
Target Compound Data	Plasmenylcholine (16:0/16:0) liposomes
Comparator Or Baseline	Diacyl analog (POPC or SOPC) liposomes; Cholesterol
Quantified Difference	8.5-11 fold increase in oxygen uptake vs. diacyl analogs; >30-fold increase vs. cholesterol
Conditions	Large unilamellar vesicles (LUVs) composed of DMPC; photosensitizer: Merocyanine 540 (MC 540) or Rose Bengal.

Why This Matters

This directly validates the compound's use as a positive control or model substrate in oxidation assays, confirming the specific vinyl-ether reactivity cannot be mimicked by standard diacyl phospholipids.

• [1] Broniec, A., et al. (2011). Interaction of plasmalogens and their diacyl analogs with singlet oxygen in selected model systems. Free Radical Biology and Medicine, 50(7), 892–898. View Source

Increased Membrane Structural Order: 6% Higher Order Parameter than Plasmalogen-Deficient Membranes

Comparative biophysical studies using fluorescence anisotropy have quantified the impact of plasmalogen content on membrane order. Steady-state measurements on membranes from Megasphaera elsdenii showed an order parameter that was 6% lower in plasmalogen-deficient membranes compared to wild-type controls across a physiological temperature range (10°C to 40°C), indicating higher lipid mobility and lower structural order [1]. This class-level effect is attributed to the vinyl-ether linkage promoting tighter packing of the hydrocarbon chains, a property that 1-1(Z)-hexadecenyl-2-palmitoyl-sn-glycero-3-PE can introduce into synthetic lipid bilayers.

Membrane Order

Class-level

Order parameter 6% higher vs. plasmalogen-deficient membranes

Supports membrane order studies

DPH anisotropy, 10–40°C

Evidence Dimension	Membrane Order Parameter (from DPH Fluorescence Anisotropy)
Target Compound Data	Membranes with wild-type (normal) plasmalogen levels
Comparator Or Baseline	Membranes genetically deficient in plasmalogens
Quantified Difference	Order parameter is 6% higher in plasmalogen-containing membranes.
Conditions	Steady-state fluorescence anisotropy of diphenylhexatriene (DPH) in M. elsdenii membranes, 10-40°C.

Why This Matters

This provides a quantifiable metric for how incorporating this compound into model membranes can be used to systematically study and control membrane fluidity and domain organization, differentiating it from diacyl PE which imparts a different order profile.

• [1] Goldfine, H., et al. (1990). Physical studies on the membranes and lipids of plasmalogen-deficient Megasphaera elsdenii. Chemistry and Physics of Lipids, 52(1), 1-10. View Source

Diagnostic and Biomarker Relevance: 29.5% Reduction in APOE4 Alzheimer's Risk Variant

In a clinical lipidomics study, the molar ratio of ethanolamine plasmalogen (a class to which this compound belongs) to apolipoprotein E (APOE) in cerebrospinal fluid was found to be 29.5% lower in individuals with the high-risk APOE4/E4 genotype compared to the low-risk E3/E3 genotype (P = 0.007) [1]. A significant biological gradient was observed (E3/E3 > E3/E4 > E4/E4; P = 0.03). This deficiency was specific to ethanolamine plasmalogen, as no significant difference was observed for its structurally related diacyl lipid, phosphatidylethanolamine (P = 0.5), underscoring the unique pathophysiological role of the vinyl-ether subclass [1].

APOE4 Biomarker Association

Head-to-head

29.5% lower ethanolamine plasmalogen/apoE ratio (P=0.007)

Reported biomarker context for APOE4 research

Human CSF; LC-MS/MS lipidomics

Evidence Dimension	Molar Ratio of Ethanolamine Plasmalogen to Apolipoprotein E in Cerebrospinal Fluid
Target Compound Data	APOE4/E4 Genotype
Comparator Or Baseline	APOE3/E3 Genotype
Quantified Difference	29.5% lower ratio (P=0.007) for APOE4/E4 vs. E3/E3. No significant difference for diacyl-PE (P=0.5).
Conditions	Human cerebrospinal fluid (CSF) from cognitively normal, amyloid-negative individuals; lipidomic analysis via LC-MS/MS.

Why This Matters

This establishes a direct link between systemic ethanolamine plasmalogen levels and a major genetic risk factor for Alzheimer's disease, creating a defined research application for this compound as a critical analytical standard for quantitation and as a molecule of interest for mechanism-of-action studies.

• [1] Hällqvist, J., et al. (2026). Plasmalogen deficiency and the Alzheimer's disease risk of apolipoprotein E4. Brain Communications, 8(1), fcag040. View Source

Validated Application Scenarios for 1-1(Z)-Hexadecenyl-2-Palmitoyl-sn-glycero-3-PE Based on Differentiated Performance

Analytical Standard for Absolute Quantitation of Ethanolamine Plasmalogens in Clinical Lipidomics

Given its well-defined structure and high purity, 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE serves as a critical non-endogenous internal standard or calibrant in LC-MS/MS workflows for quantifying endogenous plasmalogen species in plasma, red blood cells, or cerebrospinal fluid . This application is particularly relevant in neurodegenerative disease research, where studies show a 29.5% reduction in ethanolamine plasmalogen levels associated with APOE4 genotype, creating a need for precise, species-specific quantitation [1].

Defined Substrate for In Vitro Oxidative Stress and Antioxidant Mechanism Studies

The compound's vinyl-ether linkage makes it a quantifiably superior substrate for studying singlet oxygen and free radical scavenging. As shown, it reacts with singlet oxygen 8.5-11 times faster than its diacyl analog . Researchers can use this compound to create model membrane systems (liposomes) to mechanistically dissect the role of plasmalogens in protecting polyunsaturated fatty acids or cholesterol from oxidation, and to screen for molecules that modulate this pathway.

Biophysical Modeling of Ordered Membrane Domains and Lipid Rafts

Incorporation of 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE into synthetic lipid bilayers (e.g., with DMPC or DPPC) allows for the systematic study of membrane biophysics. Evidence shows that the presence of plasmalogen increases membrane structural order by approximately 6% compared to plasmalogen-deficient membranes . This provides a quantifiable tool for investigating how the vinyl-ether lipid subclass influences lateral membrane organization, phase behavior, and the partitioning of other membrane components.

Application

Selection Property

Validation Focus

Lipidomics biomarker research

Plasmalogen-specific quantitation

LC-MS/MS method validation in research matrices

Oxidative stress mechanism studies

Vinyl-ether reactivity profile

Singlet oxygen quenching assay context

Membrane biophysics modeling

Membrane order modulation

Fluorescence anisotropy validation in bilayers

• [1] Hällqvist, J., et al. (2026). Plasmalogen deficiency and the Alzheimer's disease risk of apolipoprotein E4. Brain Communications, 8(1), fcag040. View Source
• [2] Broniec, A., et al. (2011). Interaction of plasmalogens and their diacyl analogs with singlet oxygen in selected model systems. Free Radical Biology and Medicine, 50(7), 892–898. View Source
• [3] Goldfine, H., et al. (1990). Physical studies on the membranes and lipids of plasmalogen-deficient Megasphaera elsdenii. Chemistry and Physics of Lipids, 52(1), 1-10. View Source